Cas no 24263-92-1 (Tetradecanoic acid,1-methyl-1H-indol-3-yl ester)

• Product Name: Tetradecanoic acid,1-methyl-1H-indol-3-yl ester
• CAS No: 24263-92-1
• MF: C₂₃H₃₅NO₂
• MW: 357.529506921768
• CID: 266485
• Update Time: 2025-07-28

Tetradecanoic acid,1-methyl-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,1-methyl-1H-indol-3-yl ester
• N-METHYLINDOXYL MYRISTATE
• 1-Methyl-1H-indol-3-yl myristate
• Myristic acid,1-methylindol-3-yl ester
• N-Methyl-indoxylmyristat

• Inchi： 1S/C23H35NO2/c1-3-4-5-6-7-8-9-10-11-12-13-18-23(25)26-22-19-24(2)21-17-15-14-16-20(21)22/h14-17,19H,3-13,18H2,1-2H3
• InChI Key： OOKWHTKWDDXSKE-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)C2C=CC=CC1=2)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 357.26700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 14

Experimental Properties

• PSA: 31.23000
• LogP: 6.78480

Additional information on Tetradecanoic acid,1-methyl-1H-indol-3-yl ester

Tetradecanoic Acid,1-Methyl-1H-Indol-3-Yl Ester: A Comprehensive Overview

The compound with CAS No 24263-92-1, commonly referred to as Tetradecanoic acid,1-methyl-1H-indol-3-yl ester, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This ester derivative is characterized by its unique chemical structure, which combines the properties of a long-chain fatty acid (tetradecanoic acid) with an indole moiety. The indole group, known for its aromaticity and versatility, plays a pivotal role in determining the compound's reactivity and applications.

Tetradecanoic acid,1-methyl-1H-indol-3-yl ester is synthesized through a series of well-established organic reactions, often involving the esterification of tetradecanoic acid with 1-methylindole. The resulting product exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in a wide range of applications, including pharmaceuticals, cosmetics, and food additives.

Recent studies have highlighted the potential of Tetradecanoic acid,1-methyl-1H-indol-3-yl ester in the field of drug delivery systems. Researchers have explored its ability to enhance the bioavailability of hydrophobic drugs by acting as a carrier or excipient. The indole moiety in the molecule has been shown to interact with cellular membranes, facilitating drug uptake and improving therapeutic efficacy. This property has led to its consideration in the development of targeted drug delivery systems for conditions such as cancer and inflammatory diseases.

In addition to its pharmaceutical applications, Tetradecanoic acid,1-methyl-1H-indol-3-yl ester has found utility in the cosmetics industry. Its ability to form stable emulsions and its mild skin compatibility make it an ideal ingredient in skincare products. Recent research has demonstrated that this compound can act as an effective emulsifier in formulations designed for sensitive skin, reducing irritation while maintaining product stability.

The food industry has also benefited from the unique properties of Tetradecanoic acid,1-methyl-1H-indol-3-yl ester. It has been used as a stabilizer and emulsifier in food products such as dressings, sauces, and confectioneries. Its long shelf life and resistance to oxidation make it a preferred choice for manufacturers seeking to enhance product quality and extend product longevity.

From an environmental perspective, Tetradecanoic acid,1-methyl-1H-indol-3-y